Cas no 88110-66-1 (1-Benzopyrylium,3,5-bis(b-D-glucopyranosyloxy)-2-[3-(b-D-glucopyranosyloxy)-4-hydroxyphenyl]-7-hydroxy-,chloride (9CI))

• Product Name: 1-Benzopyrylium,3,5-bis(b-D-glucopyranosyloxy)-2-[3-(b-D-glucopyranosyloxy)-4-hydroxyphenyl]-7-hydroxy-,chloride (9CI)
• CAS No: 88110-66-1
• MF: C₃₃H₄₁O₂₁
• MW: 773.66605257988
• CID: 728994
• PubChem ID: 4481465
• Update Time: 2025-04-19

1-Benzopyrylium,3,5-bis(b-D-glucopyranosyloxy)-2-[3-(b-D-glucopyranosyloxy)-4-hydroxyphenyl]-7-hydroxy-,chloride (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Benzopyrylium,3,5-bis(b-D-glucopyranosyloxy)-2-[3-(b-D-glucopyranosyloxy)-4-hydroxyphenyl]-7-hydroxy-,chloride (9CI)
• (2S,3R,4S,5S,6R)-2-[7-hydroxy-2-[4-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromenylium-5-
• Cyanidin 3,5,3'-tri-O-glucoside

• Inchi： 1S/C33H40O21/c34-7-18-21(39)24(42)27(45)31(52-18)49-15-5-11(37)4-14-12(15)6-17(51-33-29(47)26(44)23(41)20(9-36)54-33)30(48-14)10-1-2-13(38)16(3-10)50-32-28(46)25(43)22(40)19(8-35)53-32/h1-6,18-29,31-36,39-47H,7-9H2,(H-,37,38)/p+1
• InChI Key： ZOEXTKFPTHFWDY-UHFFFAOYSA-O
• SMILES： O1C(C(C(C(C1CO)O)O)O)OC1=CC2=C(C=C(C=C2OC2C(C(C(C(CO)O2)O)O)O)O)[O+]=C1C1=CC=C(C(=C1)OC1C(C(C(C(CO)O1)O)O)O)O

Computed Properties

• Exact Mass: 773.214
• Monoisotopic Mass: 773.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 54
• Rotatable Bond Count: 10
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 340Ų
• XLogP3: -3.356

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides